Cas no 2227864-38-0 ((2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol
• CAS No: 2227864-38-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6320785
• PubChem ID: 97009149
• Update Time: 2025-05-26

(2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol
• EN300-1766734
• 2227864-38-0

• Inchi： 1S/C11H16O2/c1-8-6-11(13-3)5-4-10(8)7-9(2)12/h4-6,9,12H,7H2,1-3H3/t9-/m0/s1
• InChI Key： MYIIBDMQFFNHQE-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol

Recent Advances in the Study of (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol (CAS: 2227864-38-0)

The compound (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol (CAS: 2227864-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its methoxy and methyl substituents on the phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key advancements in the synthesis of (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol involves the use of asymmetric catalysis to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic resolution method using lipase B from Candida antarctica, which yielded the desired (S)-enantiomer with >99% enantiomeric excess (ee). This method offers a scalable and environmentally friendly alternative to traditional chemical synthesis routes.

Pharmacological investigations have revealed that (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, particularly CYP2D6. This finding, reported in a recent Drug Metabolism and Disposition paper, suggests potential implications for drug-drug interactions and the need for further pharmacokinetic studies. The compound's metabolic stability and clearance rates were also evaluated in human liver microsomes, providing valuable data for future drug development efforts.

In the realm of drug discovery, (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol has been utilized as a key intermediate in the synthesis of novel β-adrenergic receptor ligands. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its conversion to various derivatives that showed selective binding to β2-adrenoceptors, with potential applications in treating respiratory disorders. The structural flexibility of this compound allows for diverse modifications while maintaining its core pharmacophore features.

Recent computational studies have employed molecular docking and dynamics simulations to understand the interaction of (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol with various biological targets. These in silico approaches, combined with experimental validation, have provided insights into the compound's binding modes and potential for structure-activity relationship optimization. Such integrated methodologies are accelerating the development of more potent and selective analogs.

Despite these promising developments, challenges remain in the clinical translation of (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol-based therapeutics. Current research is addressing issues related to bioavailability, formulation stability, and target selectivity. Ongoing preclinical studies are evaluating the compound's toxicity profile and therapeutic window, which will be crucial for determining its suitability for human trials.

In conclusion, (2S)-1-(4-methoxy-2-methylphenyl)propan-2-ol (CAS: 2227864-38-0) represents an important scaffold in medicinal chemistry with diverse applications. The recent advances in its synthesis, pharmacological characterization, and therapeutic potential highlight its continued relevance in drug discovery pipelines. Future research directions will likely focus on expanding its structural diversity and exploring novel biological targets for this versatile compound.